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Compound of Interest

Compound Name: Aniline water

CAS No.: 179938-55-7

Cat. No.: B12563989

Get Quote

The proper disposal of aniline-contaminated water is critical for ensuring laboratory safety and

environmental protection. Aniline is a toxic substance, classified as a probable human

carcinogen, and requires careful handling as hazardous waste.[1][2] Adherence to the following

procedural guidelines is essential for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Protocols
All work with aniline must be conducted within a designated area, such as a certified laboratory

chemical fume hood, to minimize inhalation exposure.[3][4] This area should be clearly marked

with a warning sign indicating the presence of a hazardous chemical.[3]

Personal Protective Equipment (PPE): Before handling aniline or its waste, personnel must

wear appropriate PPE:

Gloves: Butyl, neoprene, Polyvinyl alcohol (PVA), or Viton gloves are required. Nitrile gloves

are not recommended for handling aniline.[3]

Eye Protection: Chemical splash goggles are mandatory.[3]
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Protective Clothing: A fully-buttoned lab coat, long pants, and closed-toe shoes must be

worn.[3][4]

Waste Collection and Containment
Aniline-contaminated water must be managed as dangerous or hazardous waste.[3] It is strictly

prohibited to dispose of aniline waste down the drain or in the regular trash.[3][5]

Step-by-Step Collection Procedure:

Container Selection: Use a chemically compatible, leak-proof waste container with a secure,

screw-on cap. Polyethylene containers are often suitable.[3][5]

Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical

name, "Aniline".[5][6]

Waste Transfer: Carefully transfer the aniline water into the designated container. Do not

mix with other waste types, especially incompatible materials such as strong oxidizers,

strong acids, or strong bases.[3][6]

Fill Level: Do not fill the container beyond 75-80% of its capacity to allow for expansion.[5]

Secure Closure: Keep the waste container securely closed at all times, except when adding

waste.[5]

Storage of Aniline Waste
Proper storage of hazardous waste is crucial to prevent accidents and environmental

contamination.

Location: Store the sealed waste container in a designated, secure, cool, and well-ventilated

satellite accumulation area.[3][6][7]

Incompatibles: Ensure the storage area is away from incompatible chemicals.[3][6]

Ignition Sources: Keep the container away from direct sunlight, heat, sparks, or other

sources of ignition.[3]
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Containment: The use of secondary containment, such as a polypropylene tub, is highly

recommended to capture any potential leaks.[3][7]

Spill Management
In the event of a spill, trained personnel should follow these procedures:

Small Spills: For minor spills that can be cleaned up in under 10 minutes, absorb the liquid

with an inert, dry material such as vermiculite, sand, or earth.[3][6] The contaminated

absorbent material must then be collected, placed in a suitable sealed container, and

disposed of as hazardous waste.[3][4][6]

Large Spills: If a significant amount of aniline is spilled, immediately evacuate the area,

secure it, and notify your institution's Environmental Health & Safety (EHS) department or

call 911 if there is an immediate threat.[3]

Final Disposal
The ultimate disposal of aniline waste must be handled by professionals. Contact your

institution's Environmental Health & Safety (EHS) department or a licensed chemical waste

disposal firm to arrange for the pickup and disposal of the hazardous waste container.[7][8][9]

Quantitative Safety Data
The following table summarizes key quantitative safety and exposure limit data for aniline.

Parameter Value Reference

OSHA PEL (8-hr TWA) 5 ppm (19 mg/m³) [4]

ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m³) [4]

Flash Point 76°C (169°F) [9]

Lower Explosive Limit (LEL) 1.3% [9]

Upper Explosive Limit (UEL) 11% [9]

Water Solubility Approx. 35 g/L
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Experimental Protocols and Visualizations
Aniline Water Disposal Workflow

The logical flow for the proper handling and disposal of aniline-contaminated water is illustrated

below. This process ensures safety and regulatory compliance from waste generation to final

disposal.
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(Gloves, Goggles, Lab Coat)
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Step 3: Transfer Waste to Container
(Do not overfill)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12563989?utm_src=pdf-custom-synthesis#bc-rfq
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=449&toxid=79
https://www.epa.gov/sites/default/files/2016-08/documents/aniline.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/pdf/Proper_Disposal_of_4_oxan_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_3_phenyl_1H_1_2_4_triazol_5_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.newcomersupply.com/documents/sds/10072%20Aniline%20Blue%20Stain,%20Aqueous.pdf
https://resources.finalsite.net/images/v1722357286/mccsdnet/bvgkpfdpk354oih0zprf/msdssheets_aniline_64_00.pdf
https://www.benchchem.com/product/b12563989/docs#aniline-water-proper-disposal-and-safe-handling-procedures
https://www.benchchem.com/product/b12563989/docs#aniline-water-proper-disposal-and-safe-handling-procedures
https://www.benchchem.com/product/b12563989/docs#aniline-water-proper-disposal-and-safe-handling-procedures
https://www.benchchem.com/product/b12563989/docs#aniline-water-proper-disposal-and-safe-handling-procedures
https://www.benchchem.com/product/b12563989?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12563989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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